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Compound of Interest |

Compound Name: Potassium octadecanoate-2,2-D2
CAS No.: 352438-86-9
Cat. No.: B1459247
. J

Core Identity & Physicochemical Profile[1][2][3][4]

Potassium octadecanoate-2,2-D2 is the isotopically labeled potassium salt of stearic acid,
where the two hydrogen atoms on the

-carbon (C2 position) are replaced by deuterium.[1] This specific labeling is critical for
mechanistic studies involving fatty acid metabolism, specifically

-oxidation, and serves as a robust internal standard in quantitative mass spectrometry due to
its resistance to hydrogen-deuterium exchange (HDX) under physiological conditions
compared to carboxyl-protonated forms.[1]

Chemical Specifications
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Specification

CAS Number

352438-86-9

Parent Acid CAS

19905-58-9 (Stearic acid-2,2-d2)

Unlabeled Salt CAS

593-29-3 (Potassium Stearate)

Chemical Formula

Molecular Weight

~324.58 g/mol (Calculated)

Isotopic Purity

Typically

98 atom % D

Appearance White to off-white crystalline powder
N Soluble in hot water, ethanol; slightly soluble in
Solubility
cold water
pKa (Parent Acid) ~4.75 (Carboxyl group)

Structural Significance

The "2,2-D2" designation indicates labeling at the alpha-methylene group adjacent to the

carboxylate head.

e Structure:

 Stability: The C-D bond is shorter and stronger than the C-H bond (Primary Kinetic Isotope

Effect).[1] This position is strategically chosen to probe the initial step of

-oxidation (dehydrogenation at the

positions) or to prevent metabolic degradation at the head group during short-term tracking.

Synthesis & Preparation Protocol
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While Potassium Octadecanoate-2,2-D2 is available commercially, researchers often prepare
it in situ or in bulk from the more stable parent acid (Stearic acid-2,2-d2) to ensure fresh
stoichiometry and minimize hydrolysis.[1]

Synthesis Workflow (Neutralization)[2][5]

The conversion relies on a stoichiometric neutralization of Stearic acid-2,2-d2 with Potassium
Hydroxide (KOH) or Potassium Carbonate (

) in an alcoholic medium.[1]

Reagents:

e Stearic acid-2,2-d2 (CAS: 19905-58-9)[2][3]
e 0.1 M Ethanolic KOH (Standardized)

e Anhydrous Ethanol (Solvent)[1]

Protocol:

Dissolution: Dissolve 100 mg of Stearic acid-2,2-d2 in 10 mL of warm anhydrous ethanol (

).

« Titration/Neutralization: Add equimolar 0.1 M Ethanolic KOH dropwise while stirring. Use
phenolphthalein as an indicator if not using MS-grade reagents, or calculate precise
stoichiometry to avoid excess alkali.[1]

o Crystallization: Cool the solution to

to precipitate the potassium salt.

 Purification: Filter the precipitate and wash with cold acetone to remove unreacted fatty acid.
e Drying: Desiccate under vacuum over

to remove residual solvent and moisture.[1]
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Synthesis Logic Diagram
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Figure 1: Stoichiometric conversion of deuterated stearic acid to its potassium salt.

Applications in Drug Development &
Metabolomics[2][5]
Quantitative Mass Spectrometry (LC-MS/GC-MS)

Potassium octadecanoate-2,2-D2 is the "gold standard" internal standard (IS) for quantifying
stearate levels in biological matrices (plasma, tissue homogenates).[1]

e Mechanism: It co-elutes (or elutes in close proximity) with endogenous stearate but is mass-
shifted by +2 Da.[1]

o Advantage: Corrects for ionization suppression/enhancement and extraction efficiency
variances. The potassium salt form is water-soluble, making it easier to spike into aqueous
biological samples (plasma/serum) compared to the free acid.[1]

Metabolic Flux Analysis (MFA)

In drug development targeting metabolic disorders (e.g., NASH, diabetes), this compound
tracks fatty acid oxidation rates.[1] The deuterium label at C2 is released as DHO (deuterated
water) during the first turn of the

-oxidation spiral (Acyl-CoA Dehydrogenase step).[1]

e Readout: Measurement of
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or mono-deuterated water in the medium correlates directly to oxidation activity.[1]

Analytical Workflow: Internal Standard Protocol
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Figure 2: Workflow for using Potassium Octadecanoate-2,2-D2 as an Internal Standard.

Handling, Stability, and Storage[1][5]
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Hygroscopicity Management

Potassium salts of fatty acids (soaps) are inherently hygroscopic.[1] Absorption of atmospheric
moisture leads to hydrolysis, reverting the salt back to the protonated acid and KOH, which can
alter stoichiometry and mass spec response.[1]

o Storage: Store in a tightly sealed vial under argon or nitrogen atmosphere.
e Temperature:

is recommended for long-term stability to prevent oxidation of the alkyl chain (though
stearate is saturated and relatively resistant, the salt form can be reactive).[1]

o Desiccation: Always equilibrate to room temperature in a desiccator before weighing to
prevent condensation.

Solution Stability

e Aqueous Solutions: Solutions in water are alkaline (pH > 9).[1] They are prone to
precipitation if the pH drops (reforming the insoluble acid).[1]

o Shelf Life: Aqueous stocks should be prepared fresh or aliquoted and frozen. Do not store
dilute aqueous solutions in glass for prolonged periods due to potential alkali leaching; use

polypropylene.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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